Cas no 117145-55-8 (4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 117145-55-8
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 4537801
• PubChem ID: 385601
• Update Time: 2025-08-05

4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-
• 2-(4-tert-butylphenyl)-3,1-benzoxazin-4-one
• SR-01000486285
• 2-(4-tert-Butylphenyl)-4H-3,1-benzoxazin-4-one
• NSC-676898
• SR-01000486285-1
• Oprea1_646894
• STK864714
• INMWPCXDYPLTBA-UHFFFAOYSA-N
• 117145-55-8
• HMS1447C08
• JS-3048
• NSC676898
• 2-(4-(Tert-butyl)phenyl)-4H-benzo[d][1,3]oxazin-4-one
• SCHEMBL914211
• AKOS001649702
• CCG-245257
• Oprea1_393270
• CHEMBL91536
• SR-01000486285-2
• IDI1_017071
• EU-0044111
• Maybridge3_005684
• CS-0321256
• NCI60_027324

• Inchi： 1S/C18H17NO2/c1-18(2,3)13-10-8-12(9-11-13)16-19-15-7-5-4-6-14(15)17(20)21-16/h4-11H,1-3H3
• InChI Key： INMWPCXDYPLTBA-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)OC=1C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 279.125928785Da
• Monoisotopic Mass: 279.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-

Chemical Profile of 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] (CAS No. 117145-55-8)

4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] (CAS No. 117145-55-8) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its unique benzoxazinone core, combined with a bulky tert-butylphenyl substituent, imparts distinct physicochemical properties and biological activities that make it a promising candidate for further exploration in drug discovery.

The molecular structure of this compound consists of a benzoxazinone ring system, which is a class of scaffolds known for their broad spectrum of biological activities. The presence of the 2-[4-(1,1-dimethylethyl)phenyl] moiety introduces steric hindrance and lipophilicity, which can influence both the absorption and distribution profiles of the compound. This feature is particularly relevant in the context of designing orally bioavailable drugs, where optimal pharmacokinetic properties are essential.

In recent years, there has been a surge in research focused on developing novel benzoxazinone derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of benzoxazinone-based compounds as kinase inhibitors, antimicrobial agents, and even as candidates for treating neurodegenerative diseases. The specific substitution pattern in 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] makes it an interesting subject for investigating its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The benzoxazinone core can be modified in numerous ways to optimize its binding affinity and selectivity towards specific enzymes or receptors. For instance, computational studies have suggested that variations in the substitution pattern can significantly alter the compound's ability to inhibit certain kinases involved in cancer progression. This flexibility makes 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] a valuable starting point for structure-activity relationship (SAR) studies.

Furthermore, the bulky tert-butyl group on the phenyl ring not only contributes to the compound's lipophilicity but also provides a handle for further chemical modifications. This allows medicinal chemists to explore diverse derivatization strategies, such as introducing additional functional groups or altering the connectivity of the atoms within the molecule. Such modifications can lead to novel analogs with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the benzoxazinone core followed by functionalization at the 2-position with the tert-butylphenyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

In terms of biological activity, preliminary studies have suggested that 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] exhibits inhibitory effects on certain kinases associated with inflammation and cancer. These findings are particularly noteworthy given the growing interest in kinase inhibitors as therapeutic agents. Additionally, the compound's interaction with other biological targets remains an area of active investigation.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro assays have provided insights into its mechanism of action and have helped identify potential off-target effects. In vivo studies have further validated its biological activity and have provided preliminary data on its safety profile. These studies are crucial for assessing the feasibility of advancing 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] into clinical development.

One notable finding from recent research is the compound's ability to modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. This has opened up possibilities for its use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by the benzoxazinone core and the tert-butylphenyl group makes it a versatile tool for exploring novel therapeutic strategies.

The future direction of research on 4H-3,1-Benzoxazin-4-one, 2-[4-(1,1-dimethylethyl)phenyl] includes further optimization of its chemical structure to enhance its biological activity and reduce potential toxicity. Additionally, exploring its potential use in combination therapies could provide synergistic effects that might improve treatment outcomes. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

In conclusion, 4H-3, 1-Benzoxazin- - - -] (CAS No.117145-55-8) represents a structurally unique and biologically active compound with significant potential in drug discovery.
Its complex scaffold offers numerous opportunities for further exploration through synthetic modifications and pharmacological evaluations.
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